1-Fluoropyridinium tetrafluoroborate
Overview
Description
1-Fluoropyridinium tetrafluoroborate (also known as N-Fluoropyridinium tetrafluoroborate) is an N-fluorinated compound . It serves as an electrophilic fluorinating reagent , containing both nitrogen and fluorine atoms in its structure .
Synthesis Analysis
The synthesis of 1-Fluoropyridinium tetrafluoroborate involves specific chemical reactions. Unfortunately, the exact synthetic pathway is not provided in the available data. Researchers have reported that controlled potential electrolysis of 1-Fluoropyridinium tetrafluoroborate yields pyridine, 2-fluoropyridine, and 2-acetamidopyridine .
Molecular Structure Analysis
The empirical formula for 1-Fluoropyridinium tetrafluoroborate is C5H5BF5N , with a molecular weight of 184.90 g/mol . Its chemical structure includes a pyridine ring with a fluorine atom attached to the nitrogen atom. The tetrafluoroborate anion (BF4-) balances the charge .
Chemical Reactions Analysis
1-Fluoropyridinium tetrafluoroborate acts as a fluorinating agent due to the presence of the N-F bond. It can participate in various reactions, including electrophilic fluorination processes .
Physical And Chemical Properties Analysis
Scientific Research Applications
Organic Synthesis
1-Fluoropyridinium tetrafluoroborate is a versatile reagent in organic synthesis, particularly as an electrophilic fluorinating agent . It’s used to introduce fluorine atoms into organic molecules, which can significantly alter their chemical and physical properties. For instance, it has been employed in the synthesis of fluorinated pyridines, compounds that are of interest due to their potential use in pharmaceuticals and agrochemicals .
Pharmaceuticals
In the pharmaceutical industry, the introduction of fluorine atoms into drug molecules can enhance their metabolic stability, bioavailability, and binding affinity . 1-Fluoropyridinium tetrafluoroborate plays a role in the synthesis of such fluorinated compounds, contributing to the development of new medications with improved efficacy and reduced side effects.
Agrochemicals
The compound is also used in the development of agrochemicals. Fluorine atoms can improve the activity and selectivity of pesticides and herbicides. The synthesis of heterocycles using 1-Fluoropyridinium tetrafluoroborate is particularly relevant, as many agrochemicals are based on heterocyclic structures .
Material Science
In material science, 1-Fluoropyridinium tetrafluoroborate is used as a building block for creating new materials. Its ability to introduce fluorine atoms can lead to materials with unique properties like increased resistance to solvents and thermal stability .
Analytical Chemistry
This compound is utilized in analytical chemistry for the preparation of standards and reagents. Its predictable reactivity makes it a valuable tool for developing new analytical methods, particularly in the detection and quantification of fluorine-containing compounds .
Environmental Science
1-Fluoropyridinium tetrafluoroborate’s role in environmental science is linked to its use in the synthesis of compounds that can be used for environmental remediation or as environmentally benign alternatives to more harmful substances .
Biochemistry
In biochemistry, the introduction of fluorine atoms can modulate the activity of biomolecules. 1-Fluoropyridinium tetrafluoroborate can be used to synthesize fluorinated analogs of natural compounds, aiding in the study of their biological functions and interactions .
Industrial Applications
Finally, in various industrial applications, 1-Fluoropyridinium tetrafluoroborate is used as a fluorinating agent to create products with specific properties, such as increased durability or chemical resistance. It’s particularly useful in the synthesis of specialty chemicals and intermediates .
Safety and Hazards
Mechanism of Action
Target of Action
1-Fluoropyridinium tetrafluoroborate is an N-fluorinated compound . It is an electrophilic fluorinating reagent , which means it seeks out and reacts with electron-rich regions in other molecules. This makes it a valuable tool in organic synthesis, where it can be used to introduce fluorine atoms into a wide range of substrates.
Mode of Action
As an electrophilic fluorinating reagent, 1-Fluoropyridinium tetrafluoroborate interacts with its targets by donating a fluorine atom . This can result in the formation of new carbon-fluorine bonds, which can significantly alter the properties of the target molecule. For example, the introduction of fluorine can increase a molecule’s stability, reactivity, or biological activity.
Biochemical Pathways
The exact biochemical pathways affected by 1-Fluoropyridinium tetrafluoroborate will depend on the specific target molecules it interacts with. For instance, fluorination can enhance the metabolic stability of pharmaceuticals, potentially leading to longer-lasting effects .
Result of Action
The molecular and cellular effects of 1-Fluoropyridinium tetrafluoroborate’s action are largely determined by the specific molecules it interacts with. By introducing fluorine atoms into these molecules, it can significantly alter their properties and behaviors. This can lead to a wide range of effects, depending on the specific context and the nature of the target molecules .
Action Environment
The action, efficacy, and stability of 1-Fluoropyridinium tetrafluoroborate can be influenced by various environmental factors. For instance, it is known to be sensitive to moisture , which can potentially affect its reactivity and stability. Additionally, factors such as temperature, pH, and the presence of other chemicals can also influence its behavior and effectiveness.
properties
IUPAC Name |
1-fluoropyridin-1-ium;tetrafluoroborate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5FN.BF4/c6-7-4-2-1-3-5-7;2-1(3,4)5/h1-5H;/q+1;-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIGQKECRKGMXRG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.C1=CC=[N+](C=C1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BF5N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90369835 | |
Record name | 1-Fluoropyridinium tetrafluoroborate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90369835 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.91 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Fluoropyridinium tetrafluoroborate | |
CAS RN |
107264-09-5 | |
Record name | Pyridinium, 1-fluoro-, tetrafluoroborate(1-) (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=107264-09-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Fluoropyridinium tetrafluoroborate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90369835 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Fluoropyridinium Tetrafluoroborate [Fluorinating Reagent] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the structure of 1-fluoropyridinium tetrafluoroborate influence its reactivity as a fluorinating reagent compared to other reagents like Selectfluor™?
A1: Research suggests that 1-fluoropyridinium tetrafluoroborate exhibits lower fluorinating activity compared to Selectfluor™ (1-(chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)). In catalytic fluorination/chlorination competition experiments using a β-keto ester substrate and a [Ti(TADDOLato)] catalyst, Selectfluor™ demonstrated a reaction rate over 100 times faster than 1-fluoropyridinium tetrafluoroborate []. This difference in reactivity can be attributed to the structural differences between the two reagents, particularly the electron-withdrawing nature of the substituents on the nitrogen atom of the diazoniabicyclo[2.2.2]octane ring in Selectfluor™, which enhances its electrophilicity and thus, its fluorinating power.
Q2: Does 1-fluoropyridinium tetrafluoroborate demonstrate any regioselectivity when used as a fluorinating reagent?
A2: While the provided research doesn't directly compare the regioselectivity of 1-fluoropyridinium tetrafluoroborate to other reagents, it highlights that the reagent exclusively targets the aromatic ring in reactions with diphenylmethane []. This contrasts with caesium fluoroxysulfate (CFS), which can also react with the central carbon of diphenylmethane, leading to the formation of benzophenone and fluorodiphenylmethane []. This suggests that the choice of fluorinating reagent, including 1-fluoropyridinium tetrafluoroborate, can significantly impact reaction selectivity and product distribution.
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